BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of
Spiculisporic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Spiculisporic acid

Cat. No.: B192430

Spiculisporic Acid: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
Spiculisporic acid, a bioactive y-butenolide. The information presented herein is intended to
support research, scientific, and drug development endeavors related to this promising natural
product.

Introduction

Spiculisporic acid (SA) is a fatty acid-type biosurfactant characterized by a unique molecular
structure containing a lactone ring and two carboxyl groups.[1][2][3][4] It was first isolated from
Penicillium spiculisporum.[1][5] This compound and its derivatives have since been isolated
from various other fungi, including marine-derived Aspergillus species and the endophytic
fungus Aspergillus cejpii.[5][6][7][8][9][10] Spiculisporic acid is noted for its surfactant
properties, anti-oxidative stress actions, and antimicrobial activities, making it a compound of
interest for various applications, including cosmetics, metal removal, and pharmaceuticals.[1][2]
[B1[4][11][12][13]

Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b192430?utm_src=pdf-interest
https://www.benchchem.com/product/b192430?utm_src=pdf-body
https://www.benchchem.com/product/b192430?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10991155/
https://www.researchgate.net/publication/350780357_Production_of_spiculisporic_acid_by_Talaromyces_trachyspermus_in_fed-batch_bioreactor_culture
https://www.researchgate.net/publication/353154697_Production_of_spiculisporic_acid_by_Talaromyces_trachyspermus_in_fed-batch_bioreactor_culture
https://agris.fao.org/search/en/providers/122436/records/675ab8510ce2cede71ceae2c
https://pmc.ncbi.nlm.nih.gov/articles/PMC10991155/
https://en.wikipedia.org/wiki/Spiculisporic_acid
https://en.wikipedia.org/wiki/Spiculisporic_acid
https://www.targetmol.com/compound/spiculisporic%20acid
https://www.researchgate.net/publication/377469796_Antimicrobial_activity_of_spiculisporic_acid_isolated_from_endophytic_fungus_Aspergillus_cejpii_of_Hedera_helix_against_MRSA
https://pubmed.ncbi.nlm.nih.gov/38231376/
https://www.researchgate.net/figure/A-photograph-of-spiculisporic-acid-crystals-The-product-was-purified-from-T_fig1_353154697
https://pmc.ncbi.nlm.nih.gov/articles/PMC10920557/
https://www.benchchem.com/product/b192430?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10991155/
https://www.researchgate.net/publication/350780357_Production_of_spiculisporic_acid_by_Talaromyces_trachyspermus_in_fed-batch_bioreactor_culture
https://www.researchgate.net/publication/353154697_Production_of_spiculisporic_acid_by_Talaromyces_trachyspermus_in_fed-batch_bioreactor_culture
https://agris.fao.org/search/en/providers/122436/records/675ab8510ce2cede71ceae2c
https://www.medchemexpress.com/spiculisporic-acid.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB6420387_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6420387.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Spiculisporic acid is a white to off-white crystalline solid.[9][11] The key physical and chemical

properties are summarized in the table below for easy reference and comparison.

Property Value Source
2-(1-Carboxyundecyl)-5-
IUPAC Name ( Y % ) ) [5]
oxooxolane-2-carboxylic acid
4,5-dicarboxy-4-
pentadecanolide, 4,5-
Synonyms _ [51[6]
Dicarboxy-gamma-
pentadecanolactone
CAS Number 469-77-2 [BI61[L1][12][13][14][15][16]
Molecular Formula C17H2806 [L151161[13][14][15]
Molecular Weight 328.40 g/mol [GII6I[11][13][14][15][16]
White to off-white solid,;
Appearance _ [O[10][11]
needle-like crystals
Melting Point 145 °C [12][14]
Boiling Point 549.0 + 35.0 °C (Predicted) [12][14]
Density 1.163 + 0.06 g/cm? (Predicted) [12][14]
Poorly soluble in water; Highly
soluble in ethanol.[1][9]
» Soluble in DMF (30 mg/mL),
Solubility )
DMSO (up to 250 mg/mL with
sonication), and Ethanol (30
mg/mL).[11][12][16]
Powder: -20°C for 3 years. In
Storage solvent: -80°C for up to 2 [6][11]

years.

Spectral Data
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The structural elucidation of Spiculisporic acid has been primarily accomplished through
Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

e 1H-NMR: The proton NMR spectrum of Spiculisporic acid typically shows characteristic
signals for a methine proton around 6H 3.01-3.03, methylene protons adjacent to carbonyls
and within the lactone ring, a terminal methyl group around dH 0.89-0.91, and a series of
aliphatic protons for the fatty acid chain.[1][10]

e 1BC-NMR: The carbon NMR spectrum confirms the presence of 17 carbon atoms, including
three carbonyl carbons (typically in the range of 8C 172-178), an oxygen-bearing quaternary
carbon (around dC 86.5-88.2), a methine carbon (around 6C 50.7-52.5), and a number of
methylene and methyl carbons corresponding to the aliphatic chain.[1][17]

e Mass Spectrometry: Electrospray lonization Mass Spectrometry (ESI-MS) is commonly used
for determining the molecular formula. For Spiculisporic acid (C17H2806), the expected
mass is observed, for instance, as a deprotonated molecule [M-H]~ at m/z 327.1809.[10]
High-resolution mass spectrometry (HR-ESI-MS) provides the exact mass, confirming the
molecular formula.[1][17]

Experimental Protocols

The following protocol is a generalized procedure based on methodologies reported for the
isolation of Spiculisporic acid from fungal sources like Talaromyces trachyspermus and
Aspergillus cejpii.[1][10]

e Fungal Cultivation: The producing fungal strain (e.g., Talaromyces trachyspermus NBRC
32238) is cultured in a suitable liquid medium. For Spiculisporic acid production, a medium
with a high glucose concentration and an acidic initial pH (around 3.0) is often favorable.[1]
[2] The cultivation is typically carried out for several days at a controlled temperature (e.g.,
28 °C) with adequate aeration.[1][3]

o Extraction: After the cultivation period, the culture broth is filtered to separate the mycelium.
Since Spiculisporic acid is poorly soluble in water, it often precipitates in the culture
medium as crystals.[1] The entire culture broth (including the precipitate) is typically
extracted with a suitable organic solvent, such as ethyl acetate.
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o Chromatographic Separation: The crude extract is subjected to chromatographic techniques
for purification. A common method is Vacuum Liquid Chromatography (VLC) using silica gel.
[10] A gradient elution system, for example, starting with n-hexane:EtOAc and progressing to
DCM:MeOH, can be employed to separate the fractions.[10]

o Recrystallization: Fractions containing Spiculisporic acid, identified by methods like Thin
Layer Chromatography (TLC), are pooled. The compound is then purified further by
recrystallization from a suitable solvent, such as ethanol, to yield pure, needle-like crystals.

[1]°]
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(Experimental Workflow: Isolation and Purification of Spiculisporic Acid\
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Workflow for isolating and purifying Spiculisporic acid.

This protocol is used to identify and isolate active compounds based on their biological activity,
such as antimicrobial effects.
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Initial Screening: The crude extract of the producing organism is tested for antimicrobial
activity against a panel of pathogenic microbes.

Fractionation: The active crude extract is fractionated using chromatographic methods (e.g.,
VLC).

Activity Testing of Fractions: Each fraction is tested for its antimicrobial activity. The most
active fractions are selected for further purification.

Isolation of Pure Compound: The active fractions are further purified using techniques like
preparative TLC or HPLC to isolate the pure active compound (Spiculisporic acid).

Structure Elucidation: The structure of the isolated pure compound is determined using
spectroscopic methods (NMR, MS).

MIC Determination: The Minimum Inhibitory Concentration (MIC) of the pure compound is
determined to quantify its antimicrobial potency.[7][8][9]
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Workflow for bio-guided fractionation of Spiculisporic acid.
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Biosynthesis and Biological Activity

The biosynthesis of Spiculisporic acid has been shown to involve the condensation of lauroyl-
CoA (a twelve-carbon fatty acyl-CoA) and 2-oxoglutarate, which is an intermediate in the Krebs
cycle (TCA cycle).[1][2] This reaction highlights the link between primary fatty acid metabolism
and the TCA cycle in the production of this secondary metabolite.

fLogicaI Relationship: Biosynthesis of Spiculisporic Acid\

Fatty Acid Metabolism

Lauroyl-CoA 2-Oxoglutarate

Condensation Reaction

Spiculisporic Acid

Click to download full resolution via product page
Simplified biosynthesis pathway of Spiculisporic acid.

o Antimicrobial Activity: Spiculisporic acid has demonstrated good antimicrobial activity
against a range of bacteria. For instance, it has shown activity against Staphylococcus
aureus, Escherichia coli, Pseudomonas aeruginosa, and several drug-resistant clinical
isolates, including Methicillin-resistant Staphylococcus aureus (MRSA).[7][8][9][10][17] The
reported MIC values range from 3.9 to 31.25 ug/mL against various tested strains.[7][8][9]

» Biosurfactant and Anti-oxidative Stress: It is recognized as a microbial biosurfactant.[11][12]
[13] This property, along with its low potential for skin irritation, makes it suitable for
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applications in cosmetics and as a metal sequestrant.[1][2][3][4] It has also been reported to
have anti-oxidative stress actions.[11][12][13]

Conclusion

Spiculisporic acid is a multifaceted natural product with well-defined physical and chemical
properties. Its biological activities, particularly its antimicrobial effects, combined with its
characteristics as a biosurfactant, position it as a valuable molecule for further investigation in
drug development, biotechnology, and other industrial applications. The detailed protocols and
data presented in this guide offer a solid foundation for researchers and scientists working with
this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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